Cas no 1788979-02-1 (2,3-Difluoro-N-[2-(2-oxo-1-pyrrolidinyl)phenyl]-4-pyridinecarboxamide)

• Product Name: 2,3-Difluoro-N-[2-(2-oxo-1-pyrrolidinyl)phenyl]-4-pyridinecarboxamide
• CAS No: 1788979-02-1
• MF: C₁₆H₁₃F₂N₃O₂
• MW: 317.290130376816
• CID: 5452619
• PubChem ID: 91650404
• Update Time: 2025-10-18

2,3-Difluoro-N-[2-(2-oxo-1-pyrrolidinyl)phenyl]-4-pyridinecarboxamide Chemical and Physical Properties

Names and Identifiers

• Z1777240628
• AKOS033591295
• 1788979-02-1
• EN300-26599838
• 2,3-difluoro-N-[2-(2-oxopyrrolidin-1-yl)phenyl]pyridine-4-carboxamide
• 2,3-Difluoro-N-[2-(2-oxo-1-pyrrolidinyl)phenyl]-4-pyridinecarboxamide

• Inchi： 1S/C16H13F2N3O2/c17-14-10(7-8-19-15(14)18)16(23)20-11-4-1-2-5-12(11)21-9-3-6-13(21)22/h1-2,4-5,7-8H,3,6,9H2,(H,20,23)
• InChI Key： JSDMTDRMRWSOJS-UHFFFAOYSA-N
• SMILES： C1(F)=NC=CC(C(NC2=CC=CC=C2N2CCCC2=O)=O)=C1F

Computed Properties

• Exact Mass: 317.09758299g/mol
• Monoisotopic Mass: 317.09758299g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 62.3Ų

Experimental Properties

• Density: 1.435±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 469.2±45.0 °C(Predicted)
• pka: 9.24±0.70(Predicted)

Additional information on 2,3-Difluoro-N-[2-(2-oxo-1-pyrrolidinyl)phenyl]-4-pyridinecarboxamide

Chemical Compound CAS No. 1788979-02-1: 2,3-Difluoro-N-[2-(2-oxo-1-pyrrolidinyl)phenyl]-4-pyridinecarboxamide

Introduction

The chemical compound CAS No. 1788979-02-1, known as 2,3-Difluoro-N-[2-(2-oxo-1-pyrrolidinyl)phenyl]-4-pyridinecarboxamide, is a highly specialized molecule with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development and advanced materials. In this article, we will delve into the structural characteristics, synthesis methods, pharmacological properties, and potential applications of this compound.

Structural Characteristics

The molecular structure of 2,3-Difluoro-N-[2-(2-oxo-1-pyrrolidinyl)phenyl]-4-pyridinecarboxamide is a testament to the intricate balance of functional groups that contribute to its reactivity and selectivity. The molecule consists of a pyridine ring substituted with a difluoro group at positions 2 and 3, a carboxamide group at position 4, and a pyrrolidine moiety attached via an oxygen atom at position 5. This arrangement creates a highly conjugated system with significant electronic delocalization, which is crucial for its pharmacological activity.

Synthesis and Characterization

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of the pyridine ring with difluoro substitution, followed by the introduction of the carboxamide group and the pyrrolidine moiety. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of this complex molecule with high enantiomeric excess.

The characterization of this compound has been carried out using a variety of analytical techniques, including nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These studies have provided detailed insights into its molecular geometry, electronic structure, and stability under various conditions.

Pharmacological Properties

2,3-Difluoro-N-[2-(2-oxo-1-pyrrolidinyl)phenyl]-4-pyridinecarboxamide has shown remarkable pharmacological properties in recent studies. It exhibits potent inhibitory activity against several key enzymes involved in inflammatory processes, making it a promising candidate for anti-inflammatory drug development. Additionally, it has demonstrated selective binding to certain receptors, which could be exploited for the treatment of neurodegenerative diseases.

Recent research has also highlighted its potential as an anticancer agent. Studies using various cancer cell lines have shown that this compound induces apoptosis in malignant cells while sparing healthy cells, indicating a high therapeutic index.

Applications in Materials Science

Beyond its pharmacological applications, this compound has also found use in materials science due to its unique electronic properties. Its ability to form self-assembled monolayers on various substrates makes it a valuable component in the development of advanced sensors and electronic devices.

Furthermore, its fluorescence properties under UV light have led to its application in fluorescent labeling techniques for biomedical imaging. The compound's stability under physiological conditions makes it an ideal candidate for real-time monitoring of cellular processes.

Future Directionsp

The future prospects for CAS No. 1788979-02-1 are highly promising. Ongoing research is focused on optimizing its pharmacokinetic properties to enhance bioavailability and reduce potential side effects. Additionally, efforts are underway to explore its application in gene therapy and targeted drug delivery systems.

In conclusion, the compound CAS No. 1788979-02-1 represents a significant advancement in chemical synthesis and drug discovery. Its unique structural features and versatile applications make it a valuable asset in both pharmacology and materials science.